Cas no 874801-11-3 (tert-butyl 4-(2-hydroxypropyl)-1,4-diazepane-1-carboxylate)

• Product Name: tert-butyl 4-(2-hydroxypropyl)-1,4-diazepane-1-carboxylate
• CAS No: 874801-11-3
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5235389
• PubChem ID: 45358671
• Update Time: 2025-05-23

tert-butyl 4-(2-hydroxypropyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-4-(2-hydroxypropyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-(2-hydroxypropyl)-1,4-diazepane-1-carboxylate

• Inchi： 1S/C13H26N2O3/c1-11(16)10-14-6-5-7-15(9-8-14)12(17)18-13(2,3)4/h11,16H,5-10H2,1-4H3
• InChI Key： UPEBNBNAHOHISW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCN(CC(O)C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on tert-butyl 4-(2-hydroxypropyl)-1,4-diazepane-1-carboxylate

Professional Introduction to Tert-butyl 4-(2-hydroxypropyl)-1,4-diazepane-1-carboxylate (CAS No. 874801-11-3)

Tert-butyl 4-(2-hydroxypropyl)-1,4-diazepane-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 874801-11-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the diazepane class, a heterocyclic structure characterized by a seven-membered ring containing two nitrogen atoms. The presence of a tert-butyl group at the 1-position and a 2-hydroxypropyl side chain at the 4-position introduces unique functional properties that make this molecule of considerable interest for further exploration in drug discovery and development.

The structural features of Tert-butyl 4-(2-hydroxypropyl)-1,4-diazepane-1-carboxylate contribute to its potential biological activity. The tert-butyl group enhances lipophilicity, which can influence membrane permeability and oral bioavailability, while the 2-hydroxypropyl moiety introduces hydrophilicity and may facilitate interactions with polar biological targets. Such modifications are strategically designed to optimize pharmacokinetic profiles, making this compound a promising candidate for further investigation in therapeutic applications.

In recent years, there has been growing interest in diazepane derivatives due to their diverse pharmacological properties. Studies have demonstrated that diazepane-based compounds can exhibit inhibitory effects on various enzymes and receptors, making them relevant for treating neurological disorders, inflammatory conditions, and infectious diseases. The specific arrangement of functional groups in Tert-butyl 4-(2-hydroxypropyl)-1,4-diazepane-1-carboxylate suggests potential interactions with targets such as serine proteases and G-protein coupled receptors (GPCRs), which are critical in modulating physiological processes.

Current research in medicinal chemistry increasingly emphasizes the development of molecular entities with enhanced selectivity and reduced side effects. The unique structural framework of Tert-butyl 4-(2-hydroxypropyl)-1,4-diazepane-1-carboxylate aligns with these goals, as it allows for fine-tuning of physicochemical properties to improve target engagement. Computational modeling and high-throughput screening have been instrumental in identifying promising scaffolds like this one, which can then be further optimized through structural analog synthesis.

One notable area of investigation involves the use of diazepane derivatives as scaffolds for antiviral and anti-inflammatory agents. The rigid bicyclic structure provides stability, while the presence of polar functional groups enables binding to biological macromolecules. For instance, modifications at the 1-position with lipophilic groups such as tert-butyl have been shown to enhance binding affinity to certain enzyme targets. Similarly, the 2-hydroxypropyl group at the 4-position may facilitate hydrogen bonding interactions with receptor sites, improving overall efficacy.

The synthesis of Tert-butyl 4-(2-hydroxypropyl)-1,4-diazepane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the diazepane core efficiently. The introduction of the tert-butyl group and 2-hydroxypropyl side chain is achieved through selective functionalization techniques that preserve the integrity of the heterocyclic system.

In terms of pharmacological evaluation, preclinical studies have begun to explore the potential therapeutic applications of compounds like Tert-butyl 4-(2-hydroxypropyl)-1,4-diazepane-1-carboxylate. Initial assays suggest that this molecule may exhibit inhibitory activity against certain serine proteases involved in inflammation and tissue degradation. Additionally, its structural similarity to known bioactive agents makes it a valuable candidate for structure-activity relationship (SAR) studies aimed at identifying more potent derivatives.

The development of novel drug candidates is often hindered by challenges such as poor solubility or unfavorable metabolic stability. However, the physicochemical properties of Tert-butyl 4-(2-hydroxypropyl)-1,4-diazepane-1-carboxylate, influenced by its specific functional groups, may mitigate some of these issues. For example, the balance between lipophilicity provided by the tert-butyl group and hydrophilicity introduced by the 2-hydroxypropyl moiety could enhance solubility while maintaining membrane permeability—a critical factor for oral bioavailability.

Future research directions may include exploring derivatization strategies to further optimize pharmacological profiles. For instance, replacing or modifying parts of the molecule—such as introducing fluorinated substituents or altering stereochemistry—could lead to compounds with improved selectivity or duration of action. Advances in synthetic chemistry will continue to play a pivotal role in generating libraries of diazepane derivatives for high-throughput screening against diverse disease targets.

The growing emphasis on precision medicine has also highlighted the importance of understanding how structural modifications influence drug efficacy and safety. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how changes in chemical structure will affect interactions with biological targets. This approach allows for more targeted design iterations when developing molecules like Tert-butyl 4-(2-hydroxypropil)-1tetrazoliumethylidenemalononitrile (CAS No:874803) which ultimately accelerates translation from bench to bedside.